Cas no 87602-41-3 (4-Quinolinamine,2,6,8-trimethyl-N-[4-(4-phenyl-1-piperazinyl)phenyl]-)

4-Quinolinamine,2,6,8-trimethyl-N-[4-(4-phenyl-1-piperazinyl)phenyl]- structure
87602-41-3 structure
Product Name:4-Quinolinamine,2,6,8-trimethyl-N-[4-(4-phenyl-1-piperazinyl)phenyl]-
CAS No:87602-41-3
MF:C28H30N4
MW:422.564606189728
CID:723267
PubChem ID:3071278
Update Time:2025-04-19

4-Quinolinamine,2,6,8-trimethyl-N-[4-(4-phenyl-1-piperazinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinamine,2,6,8-trimethyl-N-[4-(4-phenyl-1-piperazinyl)phenyl]-
    • 2,6,8-trimethyl-N-[4-(4-phenylpiperazin-1-yl)phenyl]quinolin-4-amine
    • N-(4-(4-Phenyl-1-piperazinyl)phenyl)-2,6,8-trimethyl-4-quinolinamine
    • 87602-41-3
    • 2,6,8-Trimethyl-N-[4-(4-phenylpiperazin-1-yl)phenyl]quinolin-4(1H)-imine
    • DTXSID601007675
    • BRN 6007256
    • 4-Quinolinamine, N-(4-(4-phenyl-1-piperazinyl)phenyl)-2,6,8-trimethyl-
    • 2,6,8-Trimethyl-N-(4-(4-phenylpiperazin-1-yl)phenyl)quinolin-4-amine
    • Inchi: 1S/C28H30N4/c1-20-17-21(2)28-26(18-20)27(19-22(3)29-28)30-23-9-11-25(12-10-23)32-15-13-31(14-16-32)24-7-5-4-6-8-24/h4-12,17-19H,13-16H2,1-3H3,(H,29,30)
    • InChI Key: RGHHKTSAQKTSMJ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)NC2C=C(C)N=C3C(C)=CC(C)=CC=23)CCN(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 422.247
  • Monoisotopic Mass: 422.247
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • Density: 1.176
  • Boiling Point: 610.2°C at 760 mmHg
  • Flash Point: 322.9°C
  • Refractive Index: 1.67
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